Cas no 1289031-51-1 (3-bromo-4-chloro-pyridine-2-carbaldehyde)

• Product Name: 3-bromo-4-chloro-pyridine-2-carbaldehyde
• CAS No: 1289031-51-1
• MF: C₆H₃BrClNO
• MW: 220.451119661331
• MDL: MFCD21604024
• CID: 1083642
• PubChem ID: 73553598
• Update Time: 2025-05-20

3-bromo-4-chloro-pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chloropicolinaldehyde
• 3-Bromo-4-chloro-2-pyridinecarbaldehyde
• 3-bromo-4-chloro-pyridine-2-carbaldehyde
• P19340
• PS-19267
• MFCD21604024
• CS-0310206
• 1289031-51-1
• 3-BROMO-4-CHLOROPYRIDINE-2-CARBALDEHYDE

• MDL： MFCD21604024
• Inchi： 1S/C6H3BrClNO/c7-6-4(8)1-2-9-5(6)3-10/h1-3H
• InChI Key： JGTMXKVAZSRJNL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CN=C1C=O)Cl

Computed Properties

• Exact Mass: 218.90865g/mol
• Monoisotopic Mass: 218.90865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30Ų

Additional information on 3-bromo-4-chloro-pyridine-2-carbaldehyde

3-Bromo-4-Chloro-Pyridine-2-Carbaldehyde: A Comprehensive Overview

3-Bromo-4-Chloro-Pyridine-2-Carbaldehyde, also known by its CAS number 1289031-51-1, is a heterocyclic compound with significant applications in organic synthesis and medicinal chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatile reactivity. The structure of 3-Bromo-4-Chloro-Pyridine-2-Carbaldehyde features a pyridine ring substituted with bromine at position 3, chlorine at position 4, and a carbaldehyde group at position 2. These substituents impart distinct chemical and physical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The synthesis of 3-Bromo-4-Chloro-Pyridine-2-Carbaldehyde typically involves multi-step reactions, often starting from pyridine derivatives or intermediates with suitable directing groups. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its preparation. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, significantly improving the yield and purity of the compound. These developments highlight the growing emphasis on sustainable practices in chemical synthesis.

In terms of physical properties, 3-Bromo-4-Chloro-Pyridine-2-Carbaldehyde is characterized by its high melting point and moderate solubility in organic solvents. The presence of electron-withdrawing groups such as bromine and chlorine enhances the electrophilic nature of the pyridine ring, making it highly reactive towards nucleophilic substitutions and additions. This reactivity is exploited in various applications, including the synthesis of pharmaceutical agents, agrochemicals, and advanced materials.

Recent studies have focused on the biological activity of 3-Bromo-4-Chloro-Pyridine-2-Carbaldehyde, particularly its potential as an anti-inflammatory and anticancer agent. Preclinical experiments have demonstrated that this compound exhibits significant inhibitory effects on inflammatory cytokines and tumor growth in vitro. Furthermore, its ability to modulate key signaling pathways involved in cancer progression makes it a promising candidate for drug development.

In the field of materials science, 3-Bromo-4-Chloro-Pyridine-2-Carbaldehyde has been employed as a building block for constructing coordination polymers and metal-organic frameworks (MOFs). Its functional groups enable strong interactions with metal ions, leading to highly porous and stable materials with applications in gas storage, catalysis, and sensing technologies.

The demand for 3-Bromo-4-Chloro-Pyridine-2-Carbaldehyde has been driven by its role as an intermediate in the synthesis of bioactive compounds. For example, it serves as a key precursor for constructing heterocyclic scaffolds that mimic natural product structures. This has led to its widespread use in drug discovery programs targeting various therapeutic areas, including infectious diseases, neurodegenerative disorders, and cardiovascular conditions.

In conclusion, 3-Bromo-4-Chloro-Pyridine-2-Carbaldehyde stands out as a versatile and valuable compound in modern organic chemistry. Its unique structure, reactivity, and biological potential continue to attract significant research attention. As advancements in synthetic methods and biological screening technologies unfold, this compound is poised to play an even more prominent role in both academic research and industrial applications.